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Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-3-methoxybenzaldehyde is an aromatic organic compound with the chemical
formula CsHoNO:2. As a substituted benzaldehyde, it possesses amino and methoxy functional
groups, making it a valuable building block in the synthesis of various pharmaceutical and
chemical entities. Its physical properties are crucial for its handling, reaction optimization, and
incorporation into drug development pipelines. This guide provides a comprehensive overview
of the known and estimated physical properties of 2-Amino-3-methoxybenzaldehyde,
alongside relevant experimental protocols.

Core Physical Properties

Precise experimental data for 2-Amino-3-methoxybenzaldehyde is not extensively
documented in publicly available literature. However, based on data from commercial suppliers
and analogous compounds, we can summarize its key physical characteristics.
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Property Value Source/Notes

Molecular Formula CsHoNO:2 Calculated

Molecular Weight 151.16 g/mol Calculated

CAS Number 70127-96-7

) ) Based on related

Appearance Likely a solid )

aminobenzaldehydes
_ As listed by commercial

Purity >99% )
suppliers[1]
Data for the related 2-Amino-4-
methoxybenzaldehyde is not

Melting Point Not available available. 2-Hydroxy-3-
methoxybenzaldehyde melts at
44 °C.[2]
Data for the related 2-Amino-4-
methoxybenzaldehyde is not

Boiling Point Not available available. 2-Hydroxy-3-
methoxybenzaldehyde boils at
268 °C.[2]

Density Not available

Soluble in Chloroform, ) )
_ Insoluble in water is expected
N Dichloromethane, Ethyl o ]
Solubility for similar aromatic

Acetate, DMSO, Acetone, etc.

[2]

compounds.

Spectroscopic Data

While specific experimental spectra for 2-Amino-3-methoxybenzaldehyde are not readily
available in public databases, the expected spectral features can be inferred from the analysis
of related compounds.
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Spectroscopy Expected Features

Signals corresponding to aldehydic, aromatic,

1H NMR _

methoxy, and amino protons.

Signals for carbonyl carbon, aromatic carbons,
13C NMR

and methoxy carbon.

Characteristic peaks for N-H stretching (amine),
IR Spectroscopy C=0 stretching (aldehyde), C-O stretching

(ether), and aromatic C-H and C=C bonds.

Experimental Protocols
Synthesis of 2-Amino-3-methoxybenzaldehyde

A plausible synthetic route for 2-Amino-3-methoxybenzaldehyde can be adapted from
patented procedures for related compounds.[3] The synthesis generally involves the reduction
of a corresponding nitrobenzaldehyde.

Reaction Scheme:

( ) Reduction
I
Fe / HCl or H2, Pd/C

Click to download full resolution via product page

= )

Figure 1. Synthetic pathway to 2-Amino-3-methoxybenzaldehyde.

Methodology:

e Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve 2-nitro-3-methoxybenzaldehyde in a suitable solvent such as ethanol.
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e Reduction: Add a reducing agent. A common method is the use of iron powder in the
presence of a catalytic amount of hydrochloric acid. Alternatively, catalytic hydrogenation
using hydrogen gas and a palladium-on-carbon catalyst can be employed.

o Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture and filter off the solid catalyst.

o Extraction: Neutralize the filtrate and extract the product with an organic solvent like ethyl
acetate.

« Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and
concentrate it under reduced pressure. The crude product can be further purified by column
chromatography on silica gel.

Determination of Melting Point

The melting point of a solid organic compound is a key indicator of its purity.
Methodology:

e Sample Preparation: Finely powder a small amount of dry 2-Amino-3-
methoxybenzaldehyde.

e Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
e Measurement: Place the capillary tube in a melting point apparatus.

o Heating: Heat the sample slowly, at a rate of 1-2 °C per minute, near the expected melting
point.

o Observation: Record the temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes a clear liquid. The range between these
two temperatures is the melting range.

Determination of Solubility
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Understanding the solubility of a compound is essential for its use in various applications.

Methodology:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,
acetone, dichloromethane, hexane).

o Measurement: To a test tube containing a small, measured amount of the solvent (e.g., 1
mL), add a small, known quantity of 2-Amino-3-methoxybenzaldehyde (e.g., 10 mg).

» Observation: Stir or shake the mixture at a constant temperature and observe if the solid
dissolves completely.

o Quantification: If the compound dissolves, incrementally add more solute until saturation is
reached. The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble,
insoluble) or quantitatively (e.g., in mg/mL).

Logical Relationships of Physical Properties

The physical properties of 2-Amino-3-methoxybenzaldehyde are interconnected and
influence its behavior in chemical and biological systems.
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Figure 2. Interrelation of physical and structural properties.

Conclusion

While a complete experimental dataset for the physical properties of 2-Amino-3-
methoxybenzaldehyde is not readily available in the public domain, this guide provides a
foundational understanding based on available information and data from analogous
compounds. For researchers and drug development professionals, it is recommended to obtain
a certificate of analysis from a commercial supplier or to perform in-house characterization to
ascertain the precise physical properties for any specific batch of this compound. The provided
experimental protocols offer a starting point for such characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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